methyl N-(2,2-dimethoxyethyl)dithiocarbamate

• Molecular Formula: C6H13NO2S2
• Molecular Weight: 195.3 g/mol
• IUPAC Name: methyl N-(2,2-dimethoxyethyl)carbamodithioate
• InChI: InChI=1S/C6H13NO2S2/c1-8-5(9-2)4-7-6(10)11-3/h5H,4H2,1-3H3,(H,7,10)
• InChI Key: SFKZZPIYNUISOH-UHFFFAOYSA-N
• Canonical SMILES: COC(CNC(=S)SC)OC

Description

Methyl N-(2,2-dimethoxyethyl)dithiocarbamate is a useful research compound. Its molecular formula is C6H13NO2S2 and its molecular weight is 195.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 21 g (0.2 mole) of aminoacetaldehyde dimethylacetal in 150 ml of ethanol and 10 ml of water was added 24.3 g (0.24 mole) of triethylamine, and 16.8 g (0.22 mole) of carbon disulfide in portions at 0° to 5° C. After the reaction mixture was stirred for one hour at the same temperature, 31.2 g (0.22 mole) of methyl iodide was added dropwise in portions, and then was further stirred for one hour at 15°±5° C. The solvent was removed under reduced pressure (30 mmHg) and water was added thereto. Then, the mixture was extracted with ethylacetate, dried over anhydrous sodium sulfate and filtered. The solvent was removed under reduced pressure (30 mmHg) to obtain the desired liquid compound, 36.9 g (yield 95%).